Cas no 16165-71-2 (1-Diethoxyphosphorylhexadecane)

1-Diethoxyphosphorylhexadecane is an organophosphorus compound characterized by a hexadecyl chain linked to a diethoxyphosphoryl group. This structure imparts amphiphilic properties, making it useful in applications such as surface modification, lubrication, and as an intermediate in organic synthesis. The long alkyl chain enhances solubility in nonpolar media, while the phosphoryl group provides reactivity for further functionalization. Its stability under various conditions and compatibility with organic matrices make it a versatile reagent in materials science and industrial chemistry. The compound is particularly valued for its role in synthesizing phosphorus-containing surfactants or additives, where controlled hydrophobicity and chemical functionality are required.

1-Diethoxyphosphorylhexadecane structure

16165-71-2 structure

Product Name:1-Diethoxyphosphorylhexadecane

CAS No:16165-71-2

MF:C₂₀H₄₃O₃P

MW:362.527387857437

CID:174728

PubChem ID:12092446

Update Time:2025-06-07

1-Diethoxyphosphorylhexadecane Chemical and Physical Properties

Names and Identifiers

- Phosphonic acid,P-hexadecyl-, diethyl ester
- DIETHYL (1-HEXADECYL)PHOSPHONATE
- Diethyl hexadecylphosphonate
- Diethylhexadecanephosphonate
- PAE16
- Phosphonicacid, hexadecyl-, diethyl ester (6CI,7CI,8CI,9CI)
- 1-Diethoxyphosphorylhexadecane
- 16165-71-2
- SCHEMBL4243149
- MFCD00015599
- AKOS017343248
- Inchi： 1S/C20H43O3P/c1-4-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24(21,22-5-2)23-6-3/h4-20H2,1-3H3
- InChI Key： IWLRAOHXLXABQX-UHFFFAOYSA-N
- SMILES： P(CCCCCCCCCCCCCCCC)(=O)(OCC)OCC

Computed Properties

Exact Mass: 362.29519
Monoisotopic Mass: 362.29498223g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 19
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

1-Diethoxyphosphorylhexadecane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D192900-1g	1-Diethoxyphosphorylhexadecane	16165-71-2		1g	$ 445.00	2022-06-05
TRC	D192900-2.5g	1-Diethoxyphosphorylhexadecane	16165-71-2		2.5g	$ 740.00	2022-06-05